Cas no 7556-97-0 (quinazolin-7-ol)

quinazolin-7-ol structure

quinazolin-7-ol structure

Product Name:quinazolin-7-ol

CAS No:7556-97-0

MF:C₈H₆N₂O

MW:146.14604139328

CID:1021995

PubChem ID:135703333

Update Time:2025-04-20

quinazolin-7-ol Chemical and Physical Properties

Names and Identifiers

- 7-Quinazolinol (7CI,8CI,9CI)
- 1H-quinazolin-7-one
- quinazolin-7-ol
- CS-0085122
- 7-HYDROXYQUINAZOLINE
- AKOS006303179
- DTXSID70343416
- quinazolin-7(3h)-one
- AB60737
- 7-Quinazolinol
- 7556-97-0
- EN300-125443
- Z1198278088
- SCHEMBL277541
- SCHEMBL725527
- DB-141132
- Inchi： 1S/C8H6N2O/c11-7-2-1-6-4-9-5-10-8(6)3-7/h1-5,11H
- InChI Key： BWDCBBZUYJDNJZ-UHFFFAOYSA-N
- SMILES： OC1C=CC2=CN=CN=C2C=1

Computed Properties

Exact Mass: 146.048012819g/mol
Monoisotopic Mass: 146.048012819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 46Å²

quinazolin-7-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM216642-1g	Quinazolin-7-ol	7556-97-0	95%	1g	$777	2022-08-31
TRC	E592368-5mg	quinazolin-7-ol	7556-97-0		5mg	$ 70.00	2022-06-02
TRC	E592368-10mg	quinazolin-7-ol	7556-97-0		10mg	$ 95.00	2022-06-02
TRC	E592368-50mg	quinazolin-7-ol	7556-97-0		50mg	$ 365.00	2022-06-02
Chemenu	CM216642-250mg	Quinazolin-7-ol	7556-97-0	95%	250mg	$466	2022-08-31
Chemenu	CM216642-500mg	Quinazolin-7-ol	7556-97-0	95%	500mg	$622	2022-08-31
Chemenu	CM216642-5g	Quinazolin-7-ol	7556-97-0	95%	5g	$2278	2022-08-31
Chemenu	CM216642-10g	Quinazolin-7-ol	7556-97-0	95%	10g	$3379	2022-08-31
Enamine	EN300-125443-0.05g	quinazolin-7-ol	7556-97-0	95.0%	0.05g	$218.0	2025-03-21
Enamine	EN300-125443-0.1g	quinazolin-7-ol	7556-97-0	95.0%	0.1g	$326.0	2025-03-21

quinazolin-7-ol Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665

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